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Compound of Interest

Compound Name: Decanoyl-L-carnitine chloride

Cat. No.: B1143720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Decanoyl-L-carnitine chloride is a crucial intermediate in lipid metabolism, facilitating the

transport of fatty acids into the mitochondria for beta-oxidation.[1] Accurate and consistent

preparation of stock solutions is paramount for reliable experimental outcomes in metabolic,

neuroscience, and pharmaceutical research.[2] This document provides a detailed protocol for

the preparation of Decanoyl-L-carnitine chloride stock solutions, including information on its

chemical properties, solubility, and stability.

Chemical Properties and Solubility
Decanoyl-L-carnitine chloride, with a molecular weight of approximately 351.91 g/mol , is an

ester derivative of L-carnitine.[3][4] It is commercially available as a crystalline solid.[2][3] The

solubility of Decanoyl-L-carnitine chloride is a critical factor in the preparation of stock

solutions. It exhibits good solubility in a range of polar solvents.

Table 1: Solubility and Storage of Decanoyl-L-carnitine chloride
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Property Value Source

Molecular Weight 351.91 g/mol [4]

CAS Number 369651-88-7 [1][3][4][5][6]

Appearance White crystalline powder [2]

Purity ≥98% [5]

Solubility in Water Up to 100 mM

Solubility in DMF 20 mg/mL [5]

Solubility in DMSO 14 mg/mL [5]

Solubility in Ethanol 20 mg/mL [5]

Storage (Solid)

Desiccate at room temperature

or store at ≤ 4°C.[2] Can be

stored for at least 4 years.[5]

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months.[7]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Decanoyl-L-carnitine
chloride in Dimethyl Sulfoxide (DMSO).

Materials:

Decanoyl-L-carnitine chloride (purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the vial of Decanoyl-L-carnitine chloride to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh out 3.52 mg of Decanoyl-L-carnitine chloride using a

calibrated analytical balance.

Dissolution:

Transfer the weighed compound into a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

Sterilization (Optional): If required for your application, the stock solution can be filter-

sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This minimizes freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[7]

Calculation:

To prepare a 10 mM (0.01 mol/L) stock solution:
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Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 351.91 g/mol = 3.5191 mg ≈ 3.52 mg

Experimental Workflow
The following diagram illustrates the general workflow for preparing a stock solution of

Decanoyl-L-carnitine chloride.
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Stock Solution Preparation Workflow

Start

Weigh Decanoyl-L-carnitine chloride

Equilibrate to RT

Dissolve in appropriate solvent (e.g., DMSO)

Vortex to ensure complete dissolution

Filter sterilize (optional)

Aliquot into single-use tubes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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